Cas no 3876-52-6 (2-Pentenoic acid, 2,4-dimethyl-, (E)-)
3876-52-6 structure
Product Name:2-Pentenoic acid, 2,4-dimethyl-, (E)-
CAS No:3876-52-6
MF:C7H12O2
MW:128.168982505798
CID:1491274
PubChem ID:5362565
Update Time:2025-04-21
2-Pentenoic acid, 2,4-dimethyl-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid, 2,4-dimethyl-, (E)-
- LMFA01030964
- SCHEMBL21714
- (E)-2,4-dimethylpent-2-enoic acid
- 3876-52-6
- A918274
- DMHLGGQHOSTMJG-GQCTYLIASA-N
- DTXSID60192036
- FEMA 3143
- Q27282257
- (E)-2,4-dimethylpent-2-enoicacid
- KI18C46DHR
- FEMA No. 3143, 2E-
- 2-Pentenoic acid, 2,4-dimethyl-, (2E)-
- YSD821326P
- CS-0161528
- 2,4-Dimethyl-2-pentenoic acid, AldrichCPR
- UNII-YSD821326P
- (E)-2,4-Dimethyl-2-pentenoyl chloride
- (2E)-2,4-DIMETHYLPENT-2-ENOIC ACID
- UNII-KI18C46DHR
- (E)-2,4-Dimethyl-2-pentenoic acid
- AKOS006222120
- (2E)-2,4-dimethyl-2-pentenoic acid
- 2,4-Dimethyl-2-pentenoic acid, (2E)-
- SCHEMBL21716
-
- MDL: MFCD00209505
- Inchi: 1S/C7H12O2/c1-5(2)4-6(3)7(8)9/h4-5H,1-3H3,(H,8,9)/b6-4+
- InChI Key: DMHLGGQHOSTMJG-GQCTYLIASA-N
- SMILES: CC(/C=C(/C(=O)O)\C)C
Computed Properties
- Exact Mass: 128.083729621g/mol
- Monoisotopic Mass: 128.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 37.3Ų
2-Pentenoic acid, 2,4-dimethyl-, (E)- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
3876-52-6 (2-Pentenoic acid, 2,4-dimethyl-, (E)-) Related Products
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